Cas no 1339629-59-2 (4-(Methylamino)pyridine-2-carbothioamide)

4-(Methylamino)pyridine-2-carbothioamide is a heterocyclic compound featuring a pyridine core substituted with a methylamino group at the 4-position and a carbothioamide moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both amino and thioamide functional groups enhances its versatility as a building block for the development of bioactive molecules, particularly in medicinal chemistry applications. Its well-defined molecular framework allows for precise modifications, facilitating the synthesis of targeted derivatives. The compound's stability and compatibility with various reaction conditions further underscore its utility in specialized chemical processes.

4-(Methylamino)pyridine-2-carbothioamide structure

1339629-59-2 structure

Product Name:4-(Methylamino)pyridine-2-carbothioamide

CAS No:1339629-59-2

MF:C₇H₉N₃S

MW:167.231459379196

CID:4828250

Update Time:2025-06-06

4-(Methylamino)pyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 4-(methylamino)pyridine-2-carbothioamide
- 4-(Methylamino)pyridine-2-carbothioamide
- Inchi： 1S/C7H9N3S/c1-9-5-2-3-10-6(4-5)7(8)11/h2-4H,1H3,(H2,8,11)(H,9,10)
- InChI Key： KPPNWDNPSACYLA-UHFFFAOYSA-N
- SMILES： S=C(C1C=C(C=CN=1)NC)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
XLogP3: 0.6
Topological Polar Surface Area: 83

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494481-1g	4-(Methylamino)pyridine-2-carbothioamide	1339629-59-2	97%	1g	$507	2022-06-13
Alichem	A029194530-1g	4-(Methylamino)pyridine-2-carbothioamide	1339629-59-2	97%	1g	$548.02	2022-04-03